4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide

• IUPAC Name: 4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide
• InChI: InChI=1S/C14H14N2O3S/c17-9-16-12-3-1-10(2-4-12)14(19)15-7-13(18)11-5-6-20-8-11/h1-6,8-9,13,18H,7H2,(H,15,19)(H,16,17)
• InChI Key: MWHOEPINRRNWQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCC(C2=CSC=C2)O)NC=O
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide is a chemical compound that has garnered a lot of attention in the scientific community due to its potential applications in various fields. It is a benzamide derivative that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide has been studied for its potential applications in various fields, such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anticancer, antifungal, and antibacterial properties, making it a potential candidate for drug development. It has also been studied for its potential use as a fluorescent probe for imaging studies.

Mechanism of Action

The mechanism of action of 4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide is not fully understood. However, it has been suggested that the compound may exert its biological effects through the inhibition of specific enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and exhibit antioxidant properties. Additionally, it has been shown to have a low toxicity profile, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

The advantages of using 4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide in lab experiments include its potential therapeutic applications, low toxicity profile, and fluorescent properties. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide. These include further studies on its mechanism of action, exploration of its potential therapeutic applications, and development of more efficient synthesis methods. Additionally, studies on its potential side effects and toxicity profile are also needed to fully understand its safety and efficacy. Furthermore, the use of this compound as a fluorescent probe for imaging studies warrants further investigation.

Synthesis Methods

The synthesis of 4-formamido-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide involves the reaction of 4-amino-N-(2-hydroxy-2-thiophen-3-ylethyl)benzamide with formic acid. The reaction is carried out in the presence of a catalyst, such as sulfuric acid or hydrochloric acid, at a specific temperature and pressure. The resulting product is purified through various methods, such as recrystallization or column chromatography, to obtain the final compound.